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Compound of Interest

Compound Name: SF11

cat. No.: B1663727

Initial research indicates that "SF 11" is not a standard identifier for a chemical substance.
Instead, the designation "SF 11" corresponds to a 47 mm Stainless Steel Filtration Set, a
common piece of laboratory apparatus.[1] The proper handling and disposal of this equipment
are crucial for maintaining laboratory safety and preventing cross-contamination.

This guide provides the proper disposal procedures for the SF 11 Filtration Apparatus. If "SF
11" is being used as an internal identifier for a specific chemical in your laboratory, it is
imperative to consult the Safety Data Sheet (SDS) for that substance. The SDS is the primary
source of information for chemical handling and disposal. Section 11 of an SDS details the
toxicological information of a substance, which is a key component in assessing its hazards.[2]

Proper Disposal Procedures for the SF 11 Filtration
Apparatus

The SF 11 Filtration Apparatus consists of several components, each requiring specific
cleaning and disposal methods. The primary components include a stainless steel funnel and
support base, a borosilicate glass receiver flask, and a silicone stopper.

Decontamination and Cleaning Protocol

Before disposal, all components of the SF 11 Filtration Apparatus must be thoroughly cleaned
and decontaminated to remove any chemical or biological residues.

o Disassembly: Carefully disassemble the filtration apparatus, separating the funnel, support
base, glass flask, and silicone stopper.
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« Initial Rinse: Rinse all components with an appropriate solvent to remove the bulk of any
residual chemicals. For agueous solutions, use deionized water. For organic residues, use a
suitable organic solvent in a well-ventilated area or chemical fume hood.

e Washing: Wash all components with a laboratory-grade detergent and warm water. Use
appropriate brushes to scrub all surfaces.

e Final Rinse: Rinse the components thoroughly with deionized water to remove any detergent

residue.

 Sterilization (if applicable): If the apparatus was used for microbiological or cell culture work,
the stainless steel and glass components should be sterilized via autoclaving.[1] The silicone
stopper may also be autoclavable, but this should be confirmed with the manufacturer's
specifications.

e Drying: Allow all components to air dry completely or dry them in a laboratory oven.

Component Disposal Plan

Once cleaned and decontaminated, the components of the SF 11 Filtration Apparatus can be
disposed of. The appropriate disposal method depends on the material of the component and
its condition.
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Component Material

Condition for
Disposal

Proper Disposal
Procedure

Funnel & Support ]
Stainless Steel 316
Base

Damaged, corroded,

or no longer functional

Dispose of as scrap
metal according to
institutional
guidelines. Ensure it is
clearly marked as
"clean" and "non-

hazardous."

Receiver Flask Borosilicate Glass

Chipped, cracked, or
broken

Dispose of in a
designated "Broken
Glass" disposal box.
Do not place in
regular trash to
prevent injury to

custodial staff.

Silicone Stopper Silicone Rubber

Degraded, discolored,

or damaged

Dispose of in the
regular solid waste
stream, unless
contaminated with
hazardous materials
that could not be
removed during

cleaning.

Drain Hose Rubber

Worn out or damaged

Dispose of in the
regular solid waste
stream. Note that
some hoses may not

be autoclavable.[1]

Experimental Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of the SF

11 Filtration Apparatus.
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Disposal workflow for the SF 11 Filtration Apparatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. SF 11 Filtration Apparatus - labmallx.com | Laboratory Instruments [labmallx.com]
e 2. whmis.org [whmis.org]

« To cite this document: BenchChem. [Clarification of "SF 11" in a Laboratory Context].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663727#sf-11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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